Cas no 1256345-50-2 (5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid)

• Product Name: 5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid
• CAS No: 1256345-50-2
• MF: C₁₀H₉BFNO₂
• MW: 204.993366003036
• MDL: MFCD17926483
• CID: 828248
• PubChem ID: 53216268
• Update Time: 2025-10-28

5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(1-Cyanocyclopropyl)-2-fluorophenyl)boronic acid
• 5-(1-CYANOCYCLOPROPYL)-2-FLUOROPHENYLBORONIC ACID
• ACMC-209av6
• AG-L-21458
• AK-85080
• ANW-18352
• CTK4B4470
• MolPort-015-142-779
• SureCN2557840
• DTXSID70681522
• EN300-3232443
• SCHEMBL2557840
• MFCD17926483
• DB-367996
• BS-19730
• CS-0174843
• F87020
• (5-(1-Cyanocyclopropyl)-2-fluorophenyl)boronicacid
• 1256345-50-2
• [5-(1-cyanocyclopropyl)-2-fluorophenyl]boronic acid
• Z1509522702
• Boronic acid, B-[5-(1-cyanocyclopropyl)-2-fluorophenyl]-
• AKOS015836103
• 5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid

• MDL： MFCD17926483
• Inchi： 1S/C10H9BFNO2/c12-9-2-1-7(5-8(9)11(14)15)10(6-13)3-4-10/h1-2,5,14-15H,3-4H2
• InChI Key： JKWXKJVCALEGGN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1B(O)O)C1(C#N)CC1

Computed Properties

• Exact Mass: 205.07100
• Monoisotopic Mass: 205.0710369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25000
• LogP: 0.06068

Additional information on 5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid

Introduction to 5-(1-cyanocyclopropyl)-2-fluorophenylboronic Acid (CAS No. 1256345-50-2)

5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid, with the CAS number 1256345-50-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is notable for its unique structural features, which include a boronic acid group attached to a fluorophenyl ring substituted with a cyanocyclopropyl moiety. The combination of these functional groups makes it a versatile building block in modern chemical research.

The structure of 5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid is characterized by its aromatic ring system, which is substituted at the 2-position with a fluorine atom and at the 5-position with a 1-cyanocyclopropyl group. The boronic acid functionality (-B(OH)₂) is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as a key precursor for forming carbon-carbon bonds. This makes it an essential component in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

Recent advancements in synthetic methodologies have further highlighted the potential of 5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid. Researchers have explored its use in constructing heterocyclic frameworks, which are critical in drug design due to their ability to modulate biological activities. For instance, studies have demonstrated its role in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer and inflammation.

In addition to its applications in medicinal chemistry, this compound has found utility in materials science. The integration of the cyanocyclopropyl group into polymer systems has been investigated for its potential to enhance mechanical properties and electronic characteristics. Such applications underscore the compound's versatility across diverse scientific domains.

The synthesis of 5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid typically involves multi-step processes that require precise control over reaction conditions. Key steps often include nucleophilic substitution reactions, boronate esterifications, and functional group transformations. The development of efficient synthetic routes has been an active area of research, driven by the demand for scalable and cost-effective methods to produce this compound on an industrial scale.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure and purity, ensuring its suitability for downstream applications.

In conclusion, 5-(1-cyanocyclopropyl)-2-fluorophenylboronic acid (CAS No. 1256345-50-2) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of functional groups and versatile reactivity positions it as an indispensable tool in contemporary research efforts across multiple disciplines.